Cas no 2229639-35-2 ([3,3-Difluoro-1-(4-methyloxan-4-yl)cyclobutyl]methanamine)
[3,3-Difluoro-1-(4-methyloxan-4-yl)cyclobutyl]methanamine Chemical and Physical Properties
Names and Identifiers
-
- EN300-1960416
- 2229639-35-2
- [3,3-difluoro-1-(4-methyloxan-4-yl)cyclobutyl]methanamine
- [3,3-Difluoro-1-(4-methyloxan-4-yl)cyclobutyl]methanamine
-
- Inchi: 1S/C11H19F2NO/c1-9(2-4-15-5-3-9)10(8-14)6-11(12,13)7-10/h2-8,14H2,1H3
- InChI Key: PRKGICJGWSBKMW-UHFFFAOYSA-N
- SMILES: FC1(CC(CN)(C1)C1(C)CCOCC1)F
Computed Properties
- Exact Mass: 219.14347055g/mol
- Monoisotopic Mass: 219.14347055g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 35.2Ų
[3,3-Difluoro-1-(4-methyloxan-4-yl)cyclobutyl]methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1960416-0.05g |
[3,3-difluoro-1-(4-methyloxan-4-yl)cyclobutyl]methanamine |
2229639-35-2 | 0.05g |
$1560.0 | 2023-06-01 | ||
| Enamine | EN300-1960416-0.1g |
[3,3-difluoro-1-(4-methyloxan-4-yl)cyclobutyl]methanamine |
2229639-35-2 | 0.1g |
$1635.0 | 2023-06-01 | ||
| Enamine | EN300-1960416-0.25g |
[3,3-difluoro-1-(4-methyloxan-4-yl)cyclobutyl]methanamine |
2229639-35-2 | 0.25g |
$1708.0 | 2023-06-01 | ||
| Enamine | EN300-1960416-0.5g |
[3,3-difluoro-1-(4-methyloxan-4-yl)cyclobutyl]methanamine |
2229639-35-2 | 0.5g |
$1783.0 | 2023-06-01 | ||
| Enamine | EN300-1960416-1.0g |
[3,3-difluoro-1-(4-methyloxan-4-yl)cyclobutyl]methanamine |
2229639-35-2 | 1g |
$1857.0 | 2023-06-01 | ||
| Enamine | EN300-1960416-2.5g |
[3,3-difluoro-1-(4-methyloxan-4-yl)cyclobutyl]methanamine |
2229639-35-2 | 2.5g |
$3641.0 | 2023-06-01 | ||
| Enamine | EN300-1960416-5.0g |
[3,3-difluoro-1-(4-methyloxan-4-yl)cyclobutyl]methanamine |
2229639-35-2 | 5g |
$5387.0 | 2023-06-01 | ||
| Enamine | EN300-1960416-10.0g |
[3,3-difluoro-1-(4-methyloxan-4-yl)cyclobutyl]methanamine |
2229639-35-2 | 10g |
$7988.0 | 2023-06-01 |
[3,3-Difluoro-1-(4-methyloxan-4-yl)cyclobutyl]methanamine Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
Additional information on [3,3-Difluoro-1-(4-methyloxan-4-yl)cyclobutyl]methanamine
Comprehensive Overview of [3,3-Difluoro-1-(4-methyloxan-4-yl)cyclobutyl]methanamine (CAS No. 2229639-35-2)
The compound [3,3-Difluoro-1-(4-methyloxan-4-yl)cyclobutyl]methanamine (CAS No. 2229639-35-2) is a fluorinated cyclobutyl derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluorocyclobutyl core and 4-methyloxan-4-yl moiety, make it a valuable intermediate for designing novel bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors, aligning with current trends in precision medicine.
In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. [3,3-Difluoro-1-(4-methyloxan-4-yl)cyclobutyl]methanamine exemplifies this trend, as its fluorine atoms improve lipophilicity and membrane permeability. This property is critical for CNS-targeting drugs, a hot topic in neuroscience research. The compound’s methanamine group further allows for versatile derivatization, enabling the development of small-molecule therapeutics for neurodegenerative diseases like Alzheimer’s and Parkinson’s.
Synthetic routes to CAS No. 2229639-35-2 often involve ring-opening reactions of fluorinated precursors or cycloaddition strategies. Advanced techniques such as flow chemistry and catalyzed cross-coupling are being optimized to enhance yield and purity. These methods address industry challenges like scalability and cost-efficiency, frequently searched topics in process chemistry forums. The compound’s chiral centers also attract attention for asymmetric synthesis, a key area in green chemistry initiatives.
From a commercial perspective, [3,3-Difluoro-1-(4-methyloxan-4-yl)cyclobutyl]methanamine is gaining traction in high-throughput screening libraries. Its structural complexity and hydrogen-bonding capacity make it ideal for fragment-based drug design (FBDD), a strategy dominating AI-driven drug discovery platforms. Notably, its oxane ring contributes to conformational rigidity, a sought-after feature in protein-ligand interactions studies.
Environmental and regulatory considerations are also pivotal. The compound’s fluorine footprint is under scrutiny, prompting research into biodegradable alternatives and sustainable fluorination methods. This aligns with the EPA’s PFAS guidelines, a trending search query among environmental chemists. Despite challenges, CAS No. 2229639-35-2 remains a cornerstone in medicinal chemistry, with patents filed for its use in anti-inflammatory and antiviral applications.
In conclusion, [3,3-Difluoro-1-(4-methyloxan-4-yl)cyclobutyl]methanamine represents a convergence of innovation in fluorine chemistry, drug design, and sustainable synthesis. Its multifaceted applications and adaptability to modern computational modeling tools ensure its relevance in evolving scientific landscapes.
2229639-35-2 ([3,3-Difluoro-1-(4-methyloxan-4-yl)cyclobutyl]methanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)